- Bicyclic piperazine compounds as BTK inhibitors and their preparation, World Intellectual Property Organization, , ,
Cas no 957187-27-8 (8-Bromo-6-chloroimidazo1,2-apyridine)
8-Bromo-6-chloroimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazole and pyridine ring system, substituted with bromo and chloro functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The presence of halogen substituents enhances its reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in synthetic applications. Researchers favor this compound for its versatility in constructing complex heterocyclic frameworks, contributing to drug discovery and material science developments.
957187-27-8 structure
Product Name:8-Bromo-6-chloroimidazo1,2-apyridine
CAS No:957187-27-8
MF:C7H4BrClN2
MW:231.477059364319
MDL:MFCD12828062
CID:69687
PubChem ID:26370038
Update Time:2025-06-07
8-Bromo-6-chloroimidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-6-chloroimidazo[1,2-a]pyridine
- Imidazo[1,2-a]pyridine, 8-bromo-6-chloro-
- 6-chloro-8-bromoimidazo[1,2-a]pyridine
- 8-Bromo-6-chloroimidazo[1,2-a]pyridine (ACI)
- 957187-27-8
- MFCD12828062
- AKOS016012572
- SY229982
- 8-Bromo-6-chloro-imidazo[1,2-a]pyridine
- AS-9355
- DTXSID50650054
- SCHEMBL1983144
- CS-0041819
- LMPPBTNPACXNDI-UHFFFAOYSA-N
- 8-Bromo-6-chloroimidazo1,2-apyridine
-
- MDL： MFCD12828062
- Inchi： 1S/C7H4BrClN2/c8-6-3-5(9)4-11-2-1-10-7(6)11/h1-4H
- InChI Key： LMPPBTNPACXNDI-UHFFFAOYSA-N
- SMILES： ClC1=CN2C(=NC=C2)C(Br)=C1
Computed Properties
- Exact Mass: 229.92500
- Monoisotopic Mass: 229.92464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.3Ų
Experimental Properties
- Density: 1.84
- Melting Point: 125-128℃
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 17.30000
- LogP: 2.75020
8-Bromo-6-chloroimidazo1,2-apyridine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Bromo-6-chloroimidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151241-5g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 95+% | 5g |
$104 | 2021-08-05 | |
| Chemenu | CM151241-10g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 95+% | 10g |
$236 | 2021-08-05 | |
| Chemenu | CM151241-25g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 95+% | 25g |
$542 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY229982-5g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | ≥95% | 5g |
¥1100.00 | 2025-04-11 | |
| TRC | B678143-25mg |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678143-50mg |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678143-250mg |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 250mg |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | OR110712-5g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 95% | 5g |
£82.00 | 2025-02-19 | |
| ChemScence | CS-0041819-1g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 99.61% | 1g |
$22.0 | 2022-04-26 | |
| ChemScence | CS-0041819-5g |
8-Bromo-6-chloroimidazo[1,2-a]pyridine |
957187-27-8 | 99.61% | 5g |
$90.0 | 2022-04-26 |
8-Bromo-6-chloroimidazo1,2-apyridine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol , Water ; overnight, 50 °C; 50 °C → rt
1.2 Reagents: Acetone ; 2 h, rt
1.2 Reagents: Acetone ; 2 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Toluene , 1,4-Dioxane ; 0.4 h, 95 °C
1.2 Solvents: Water ; 0.5 h, 105 °C
1.3 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; neutralized
1.2 Solvents: Water ; 0.5 h, 105 °C
1.3 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; neutralized
Reference
- Synthesis of 6-chloro-8-bromoimidazo[1,2-a]pyridine as drug intermediate, China, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Ethanol ; 3 h, reflux
Reference
- Preparation of spirochromanimidazolone derivatives for use as beta-secretase inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid monohydrate Solvents: Ethanol ; overnight, 80 °C
Reference
- Preparation of heterocyclic compounds as GCN2 inhibitors, World Intellectual Property Organization, , ,
8-Bromo-6-chloroimidazo1,2-apyridine Raw materials
8-Bromo-6-chloroimidazo1,2-apyridine Preparation Products
8-Bromo-6-chloroimidazo1,2-apyridine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
957187-27-8 (8-Bromo-6-chloroimidazo1,2-apyridine) Related Products
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